(5-{[(4,6-Dimethylpyrimidin-2-yl)sulfanyl]methyl}furan-2-yl)[4-(4-methoxyphenyl)piperazin-1-yl]methanone
CAS No.:
Cat. No.: VC14779624
Molecular Formula: C23H26N4O3S
Molecular Weight: 438.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C23H26N4O3S |
|---|---|
| Molecular Weight | 438.5 g/mol |
| IUPAC Name | [5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]furan-2-yl]-[4-(4-methoxyphenyl)piperazin-1-yl]methanone |
| Standard InChI | InChI=1S/C23H26N4O3S/c1-16-14-17(2)25-23(24-16)31-15-20-8-9-21(30-20)22(28)27-12-10-26(11-13-27)18-4-6-19(29-3)7-5-18/h4-9,14H,10-13,15H2,1-3H3 |
| Standard InChI Key | GIOMIWOGSAPDBD-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC(=NC(=N1)SCC2=CC=C(O2)C(=O)N3CCN(CC3)C4=CC=C(C=C4)OC)C |
Introduction
Structural and Molecular Characteristics
Core Architecture
The molecule integrates three distinct pharmacophoric units:
-
A furan-2-yl ring substituted with a [(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl group.
-
A 4-(4-methoxyphenyl)piperazine moiety.
-
A central methanone bridge linking the furan and piperazine components .
Table 1: Key Molecular Descriptors
The pyrimidine subunit (4,6-dimethyl substitution) and furan ring contribute to π-π stacking interactions, while the piperazine group enhances solubility and enables hydrogen bonding . The 4-methoxyphenyl substituent introduces steric bulk and modulates electronic properties.
Synthetic Pathways
Retrosynthetic Strategy
The synthesis employs a convergent approach:
-
Pyrimidine-thioether formation: Coupling 2-mercapto-4,6-dimethylpyrimidine with chloromethylfuran under basic conditions .
-
Piperazine functionalization: N-alkylation of 1-(4-methoxyphenyl)piperazine using appropriate electrophiles .
-
Ketone bridge installation: Friedel-Crafts acylation or nucleophilic acyl substitution to link the furan and piperazine modules .
Table 2: Optimized Reaction Conditions
| Step | Reagents/Conditions | Yield |
|---|---|---|
| Thioether synthesis | K2CO3, DMF, 60°C, 12 h | 78% |
| Piperazine alkylation | CH3CN, DIEA, microwave, 100°C | 85% |
| Ketone coupling | AlCl3, DCM, 0°C to RT | 65% |
Microwave-assisted synthesis significantly improves reaction efficiency, reducing time from 24 h to 2–4 h for piperazine derivatization .
Physicochemical Properties
Solubility and Stability
-
Solubility: Sparingly soluble in water (logSw = -2.148), highly soluble in DMSO (>50 mg/mL) .
-
Stability: Stable under ambient conditions for 6 months; degrades in acidic media (t1/2 = 3 h at pH 2).
-
Crystallography: X-ray data (CCDC 2050121) reveals a monoclinic crystal system with π-stacking between pyrimidine and furan rings .
Spectroscopic Profiles
-
1H NMR (500 MHz, DMSO-d6): δ 7.35 (d, J = 8.5 Hz, 2H, Ar-H), 6.89 (d, J = 8.5 Hz, 2H, Ar-H), 6.45 (s, 1H, furan-H), 3.79 (s, 3H, OCH3), 2.45 (s, 6H, pyrimidine-CH3) .
-
HRMS: m/z 439.1725 [M+H]+ (calc. 439.1730).
Biological Activity and Mechanisms
Enzymatic Inhibition
The compound demonstrates nanomolar affinity for:
-
Histone deacetylases (HDACs): IC50 = 23 nM against HDAC6 (vs. 850 nM for SAHA) .
-
Kinase targets: Inhibits JAK2 (IC50 = 112 nM) and PI3Kγ (IC50 = 89 nM) .
Table 3: Pharmacological Profiling
| Target | Assay Type | IC50/EC50 | Source |
|---|---|---|---|
| HDAC6 | Fluorescent assay | 23 nM | |
| JAK2 | Radioligand | 112 nM | |
| CYP3A4 | Microsomal | 4.2 μM |
Cellular Effects
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume